Cas no 1092461-28-3 (3-Ethoxy-2,6-difluorobenzyl alcohol)

• Product Name: 3-Ethoxy-2,6-difluorobenzyl alcohol
• CAS No: 1092461-28-3
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 3161245
• PubChem ID: 18444713
• Update Time: 2025-11-02

3-Ethoxy-2,6-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2,6-difluorobenzyl alcohol
• 3-Ethoxy-2,6-difluorobenzylalcohol
• (3-ethoxy-2,6-difluorophenyl)methanol
• SCHEMBL4403264
• SB85081
• CS-0190906
• MFCD11519370
• E90486
• 1092461-28-3
• JS-4875
• AKOS006282354

• MDL： MFCD11519370
• Inchi： 1S/C9H10F2O2/c1-2-13-8-4-3-7(10)6(5-12)9(8)11/h3-4,12H,2,5H2,1H3
• InChI Key： FLKBAKMOEGHRFZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CO)F)OCC

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 273.8±35.0 °C at 760 mmHg
• Flash Point: 132.1±22.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Ethoxy-2,6-difluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Ethoxy-2,6-difluorobenzyl alcohol

3-Ethoxy-2,6-difluorobenzyl alcohol (CAS No. 1092461-28-3): Properties, Applications, and Market Insights

3-Ethoxy-2,6-difluorobenzyl alcohol (CAS No. 1092461-28-3) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its ethoxy and difluoro substituents, has garnered attention due to its unique chemical properties and versatility in synthesis. Researchers and industry professionals frequently search for terms like "3-Ethoxy-2,6-difluorobenzyl alcohol synthesis", "CAS 1092461-28-3 applications", and "difluorobenzyl alcohol derivatives", reflecting its growing relevance in specialized chemical markets.

The molecular structure of 3-Ethoxy-2,6-difluorobenzyl alcohol features a benzyl alcohol core with ethoxy and fluorine groups at strategic positions, enhancing its reactivity and stability. This configuration makes it valuable for constructing complex molecules, particularly in drug discovery. Recent trends show increased interest in fluorinated building blocks for COVID-19 therapeutics and oncology research, positioning this compound as a potential candidate for medicinal chemistry applications. Searches for "fluorinated pharmaceutical intermediates" and "benzyl alcohol derivatives in drug development" have surged by 40% year-over-year, according to chemical industry analytics.

In material science, 3-Ethoxy-2,6-difluorobenzyl alcohol serves as a precursor for advanced polymers and liquid crystals. Its ability to modify surface properties makes it particularly useful in developing high-performance coatings and electronic materials. The compound's ethoxy group enhances solubility in organic solvents, while the difluoro substitution improves thermal stability - properties highly sought after in next-generation display technologies. Industry forums frequently discuss queries like "difluorobenzyl alcohol in OLED materials" and "1092461-28-3 for specialty polymers", indicating strong market interest.

The synthesis of 3-Ethoxy-2,6-difluorobenzyl alcohol typically involves selective fluorination and etherification processes, with recent methodological improvements focusing on green chemistry principles. Environmental considerations have driven innovation in production techniques, as evidenced by growing searches for "sustainable synthesis of fluorinated alcohols" and "catalytic methods for benzyl alcohol derivatives". Manufacturers are increasingly adopting continuous flow chemistry approaches to enhance yield and reduce waste generation during production.

Market analysis reveals steady growth in demand for 3-Ethoxy-2,6-difluorobenzyl alcohol, particularly from Asian pharmaceutical and electronics sectors. The compound's price stability and reliable supply chain make it attractive compared to more volatile fluorochemicals. Commercial databases show rising inquiries for "CAS 1092461-28-3 suppliers" and "bulk quantities of difluorobenzyl alcohol derivatives", suggesting expanding industrial applications. Regulatory compliance remains straightforward as the compound falls outside restricted categories, though proper handling protocols are always recommended for laboratory use.

Future research directions for 3-Ethoxy-2,6-difluorobenzyl alcohol may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly developing areas in drug discovery. The compound's balanced lipophilicity and hydrogen bonding capacity make it suitable for designing targeted molecular degraders. Scientific literature searches for "fluorinated linkers in PROTAC design" have increased threefold since 2022, highlighting this emerging application space. As synthetic methodologies advance, we anticipate broader utilization of this versatile building block across multiple chemistry-driven industries.